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Introduction

Dibutyl chlorendate (DBC), a chlorinated organophosphate, has historically been used as a
flame-retardant plasticizer. However, increasing environmental and health concerns associated
with halogenated compounds have prompted a search for safer, high-performance alternatives.
This guide provides a comprehensive comparison of viable alternatives to Dibutyl
chlorendate, focusing on their performance characteristics, toxicological profiles, and
experimental evaluation methodologies. Due to the limited availability of public performance
data for Dibutyl chlorendate, this guide will focus on a detailed comparison of the leading
alternative plasticizers.

Alternatives to Dibutyl Chlorendate

The primary alternatives to Dibutyl chlorendate can be categorized into several chemical
classes, each offering a unique balance of properties. The most promising alternatives include:
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e Phosphate Esters: These are a major class of non-halogenated flame-retardant plasticizers.
They function in both the gas and condensed phases to inhibit combustion. Common
examples include triaryl phosphates, alkyl diaryl phosphates, and bisphosphates.

o Benzoates: These non-phthalate plasticizers, such as diethylene glycol dibenzoate (DGB)
and dipropylene glycol dibenzoate (DPGDB), are known for their good compatibility with
PVC and low toxicity.[1]

» Citrates: Derived from citric acid, citrate esters like acetyl tributyl citrate (ATBC) are
recognized for their excellent toxicological profile and biodegradability, making them suitable
for sensitive applications such as medical devices and food packaging.[2][3][4]

o Bio-based Plasticizers: Epoxidized soybean oil (ESBO) is a widely used bio-based plasticizer
that also functions as a co-stabilizer in PVC formulations. It offers good thermal stability and
low migration.[5][6][7]

Performance Comparison of Plasticizer Alternatives

The selection of a suitable plasticizer depends on a thorough evaluation of its performance in
the target polymer system. Key performance indicators include plasticizing efficiency, thermal
stability, migration resistance, and flame retardancy. The following tables summarize the
available data for various alternatives.

Table 1: Mechanical Properties of PVC Plasticized with Different Plasticizers
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Plasticizer

Concentrati
on (phr)

Shore A
Hardness

Tensile
Strength
(MPa)

Elongation
at Break (%)

Reference

Epoxidized
Soybean Oil
(ESO)

10

99

- [8]

20

97

[8]

30

95

[8]

40

93

[8]

Epoxidized
Soybean Oil-
Succinic Acid
Copolymer
(ESO-SA9)

30

28.7

269.6 5]

Isosorbide
Diesters/Epo
xidized
Sunflower Oil
Methyl Ester

60

~15-20

~250-300 [9]

Acetyl
Tributyl
Citrate/Epoxi
dized
Sunflower Oil
Methyl Ester

60

~18-22

~300-350 [9]

Butyl
Phenoxyethyl
Adipate

50

- [10]

Table 2: Thermal Stability of PVC Plasticized with Different Plasticizers
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Onset of
Plasticizer Concentration (phr) Decomposition (°C) Reference
(TGA)
Epoxidized Soybean
Oil-Succinic Acid
30 284.3 [5]

Copolymer (ESO-
SA9)
Isosorbide
Diesters/Epoxidized

_ 60 ~240-250 [9]
Sunflower Oil Methyl
Ester
Acetyl Tributyl
Citrate/Epoxidized

_ 60 ~210-220 [9]
Sunflower Oil Methyl
Ester
Butyl Phenoxyethyl Higher than DOP

.y yemy 50 g [10]
Adipate (Dioctyl Phthalate)
Table 3: Flame Retardancy Performance of Plasticized PVC
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.. . Limiting
Plasticizer Concentration .
Oxygen Index UL 94 Rating Reference
System (phr)
(LOI) (%)
Unplasticized
- >35 V-0 [11]
PVC
PVC with non-
flame retardant 50 ~25 -
plasticizer
PVC with Tris(1-
chloro-2-
50 >35 V-0
propyl)phosphate
(TCPP)
PVC with
Poly(1,2-
¥ 28.1 V-0
propylene glycol

adipate) (PPA)

Toxicological Profile of Plasticizer Alternatives

A critical aspect of selecting an alternative to Dibutyl chlorendate is its toxicological profile.
The following table provides a summary of the available toxicity data for the discussed
alternatives.

Table 4: Toxicological Summary of Plasticizer Alternatives
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Plasticizer Class

Key Findings

Reference

Phosphate Esters

Some have been associated
with reproductive and
developmental toxicity in
animal studies. The
toxicological profiles can vary
significantly between different

phosphate esters.

[12]

Benzoates

Generally considered to have
low toxicity. Diethylene glycol
dibenzoate and dipropylene
glycol dibenzoate have been
shown to be readily
biodegradable and pose a low

risk to aquatic organisms.

[13]

Citrates (e.g., ATBC)

Widely regarded as safe and
non-toxic. ATBC is approved

for use in food contact

materials and medical devices.

It is biodegradable and shows
low potential for

bioaccumulation.

[213][4][14]

Epoxidized Soybean Oil
(ESBO)

Considered to have low toxicity

and is approved for food

contact applications.

[7]

Non-Phthalate Plasticizers

(General)

Many non-phthalate
alternatives are emerging, but
comprehensive toxicological
data is still lacking for some.
Concerns about potential
endocrine-disrupting effects
have been raised for some

replacements.

[15][16][17]
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Experimental Protocols

Accurate and reproducible evaluation of plasticizer performance is essential. The following are
standard methodologies for key experiments.

Mechanical Properties

e Shore Hardness (ASTM D2240): This test measures the indentation hardness of the
plasticized material using a durometer. A specified indenter is pressed into the material under
a defined force, and the depth of indentation is measured. The Shore A scale is typically
used for flexible PVC.

o Tensile Properties (ASTM D412): This method determines the tensile strength, elongation at
break, and modulus of the material. A dumbbell-shaped specimen is stretched in a tensile
testing machine at a constant rate until it breaks.

Thermal Stability

e Thermogravimetric Analysis (TGA) (ASTM E1131): TGA measures the change in mass of a
sample as a function of temperature in a controlled atmosphere. It is used to determine the
onset of thermal degradation, which is an indicator of the plasticizer's and the plasticized
material's thermal stability.

Migration Resistance

e Resistance to Extraction by Chemicals (ASTM D1239): This test evaluates the loss of
plasticizer from a plastic film when immersed in a specific liquid (e.g., soapy water, oil). The
weight loss of the film after immersion is measured to quantify the extent of migration.

Flame Retardancy

e UL 94 - Standard for Flammability of Plastic Materials: This is the most widely recognized
standard for testing the flammability of plastics. The vertical burn test (V-0, V-1, V-2) is
commonly used for flame-retardant materials. It evaluates the self-extinguishing time and
dripping behavior of a vertically oriented specimen after being exposed to a flame.[3]

Visualizations
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Experimental Workflow for Plasticizer Performance
Evaluation
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Caption: Workflow for evaluating plasticizer performance.
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Logical Relationship of Plasticizer Properties
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Caption: Interplay of plasticizer and polymer properties.

Conclusion

The search for alternatives to Dibutyl chlorendate is driven by the need for safer and more
environmentally friendly materials. While a direct, data-rich comparison with Dibutyl
chlorendate is challenging due to limited public information, a range of viable alternatives
exists. Phosphate esters offer excellent flame retardancy, while benzoates and citrates provide
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favorable toxicological profiles. Bio-based plasticizers like ESBO present a sustainable option
with good performance. The selection of the most appropriate alternative will depend on the
specific performance requirements of the application, including the desired balance of flexibility,
thermal stability, flame retardancy, and, critically, safety. This guide provides the foundational
information and experimental frameworks to aid researchers and professionals in making
informed decisions in the development of next-generation materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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